CEPHALOMYCIN
Overview
Description
Cephamycins are a group of β-lactam antibiotics, very similar to cephalosporins . They are based upon the cephem nucleus . Unlike most cephalosporins, cephamycins are a very efficient antibiotic against anaerobic microbes . They were originally produced by Streptomyces, but synthetic ones have also been produced . Cephamycins possess a methoxy group at the 7-alpha position .
Synthesis Analysis
Cephamycin C is an extracellular broad spectrum β-lactam antibiotic produced by Streptomyces clavuligerus, S. cattleya and Nocardia lactamdurans . Different substrates for solid-state fermentation were screened for maximum cephamycin C production by S. clavuligerus NT4 .Molecular Structure Analysis
The molecular structure of cephalosporin can be altered in various ways to improve in vitro stability, anti-bacterial activity and resistance against β-lactamases .Chemical Reactions Analysis
Cephalomycin, although not homogeneous, was supposed to be an acidic polypeptide, being precipitated at the pH range 25 as a brownish amorphous powder . It is non-dialysable, insoluble in organic solvents, and is inactivated when incubated with trypsin .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
11005-92-8 |
|---|---|
Product Name |
CEPHALOMYCIN |
Molecular Formula |
C15H24 |
Molecular Weight |
0 |
synonyms |
CEPHALOMYCIN |
Origin of Product |
United States |
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